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Compound of Interest

Compound Name: Aps-2-79

CAS No.: 2002381-31-7

Cat. No.: B15610917

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Aps-2-79, a KSR-dependent

MEK antagonist, in various in vitro assays. The information is intended to guide researchers in

accurately assessing the efficacy and mechanism of action of this compound.

Overview of Aps-2-79
Aps-2-79 is a potent and selective antagonist of MEK (Mitogen-activated protein kinase

kinase) that functions in a KSR (Kinase Suppressor of Ras)-dependent manner.[1][2][3] It acts

by stabilizing the inactive state of the KSR pseudokinase, thereby antagonizing oncogenic Ras-

MAPK signaling.[1][4][5] Aps-2-79 inhibits the binding of ATP to KSR2 within the KSR2-MEK1

complex with an IC50 of 120 nM.[1][3] This compound has been shown to suppress KSR-

stimulated MEK and ERK phosphorylation and exhibits synergistic effects when combined with

MEK inhibitors such as trametinib, particularly in Ras-mutant cancer cell lines.[4][5]
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Property Value

Synonyms APS-2-79, APS 2-79, APS2-79

CAS Number 2002381-25-9 (free base)

Molecular Formula C23H21N3O3

Molecular Weight 387.44 g/mol

Solubility Soluble in DMSO

Signaling Pathway Modulated by Aps-2-79
Aps-2-79 targets the Ras-RAF-MEK-ERK signaling pathway, a critical cascade that regulates

cell proliferation, differentiation, and survival. Deregulation of this pathway is a common event

in many cancers. Aps-2-79's unique mechanism of action involves the allosteric inhibition of

MEK phosphorylation by RAF through its direct binding to the KSR scaffold protein.
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Caption: Aps-2-79 inhibits the Ras-MAPK pathway by targeting KSR.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Aps-2-79 in various in vitro

assays.
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Parameter Cell Line(s)
Concentration
Range

Value Reference

IC50 (ATPbiotin

binding to KSR2-

MEK1)

Cell-free Not Applicable 120 nM [1][3]

Cell Viability

(Monotherapy)

A549, HCT-116,

A375, SK-MEL-

239, etc.

100 - 3,000 nM Modest activity [1]

MEK/ERK

Phosphorylation

Inhibition

293H cells 5 µM
Suppression

observed
[1][5]

Synergy with

Trametinib (Cell

Viability)

HCT-116, A549

(Ras-mutant)
250 nM - 1 µM Synergistic [4]

Synergy with

Trametinib

(pERK IC90

enhancement)

HCT-116 (Ras-

mutant)
250 nM - 1 µM

Two-fold

enhancement
[4]

Experimental Protocols
Cell Viability Assay (Resazurin Method)
This protocol is designed to assess the effect of Aps-2-79 on the viability of cancer cell lines.
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Preparation

Treatment

Assay

Data Analysis

Seed cells in
96-well plates

Allow cells to adhere
(overnight)

Prepare serial dilutions
of Aps-2-79

Treat cells with Aps-2-79
(100 - 3,000 nM)

Incubate for 72 hours

Add Resazurin solution

Incubate for 1-4 hours

Measure fluorescence
(Ex: 560 nm, Em: 590 nm)

Normalize to
DMSO control

Calculate % cell viability

 

Sample Preparation

Electrophoresis & Transfer

Immunodetection

Detection

Treat cells with Aps-2-79
(e.g., 5 µM)

Lyse cells and
quantify protein

Separate proteins by
SDS-PAGE

Transfer proteins to a
PVDF membrane

Block membrane

Incubate with primary
antibodies (pMEK, pERK,

total MEK, total ERK, GAPDH)

Incubate with HRP-conjugated
secondary antibodies

Add ECL substrate

Image chemiluminescence
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Experiment

Calculation

Analysis

Treat cells with Aps-2-79 alone,
Trametinib alone, and in combination

Perform cell viability assay

E_A = Effect of Aps-2-79 alone E_B = Effect of Trametinib alone

E_obs = Observed effect of combinationE_exp = E_A + E_B - (E_A * E_B)
(Expected effect for Bliss Independence)

Synergy Score = E_obs - E_exp

Score > 0: Synergy
Score = 0: Additive

Score < 0: Antagonism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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